Cas no 2172170-64-6 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid
• CAS No: 2172170-64-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6273958
• PubChem ID: 165806227
• Update Time: 2025-08-05

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid
• 2-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]oxy}acetic acid
• EN300-1546726
• 2172170-64-6

• Inchi： 1S/C24H26N2O6/c1-24(2,22(29)26-32-20(21(27)28)14-11-12-14)25-23(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： WWTPGWWDAKYAAU-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid

2-Cyclopropyl-2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic Acid

Introduction to the Compound

The compound 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid (CAS No. 2172170-64-6) is a highly specialized organic molecule with significant applications in the field of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamidooxy moiety. The presence of these functional groups makes it a versatile building block for synthesizing bioactive molecules and intermediates in pharmaceutical research.

Structural Features and Synthesis

The molecule's structure is defined by the cyclopropyl group, which is known for its unique strain energy and reactivity. The Fmoc group is a well-known protecting group in peptide synthesis, providing stability during reaction sequences. The propanamidooxy moiety adds further complexity, enabling the molecule to participate in various nucleophilic and electrophilic reactions. The synthesis of this compound involves multi-step processes, including alkylation, protection/deprotection strategies, and coupling reactions, which are optimized to ensure high yields and purity.

Recent advancements in synthetic methodologies have allowed for more efficient routes to construct this compound. For instance, researchers have employed transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, to assemble key intermediates with high precision. These methods not only enhance the scalability of the synthesis but also minimize the environmental footprint by reducing waste generation.

Applications in Drug Discovery and Biomedical Research

This compound has garnered significant attention in the pharmaceutical industry due to its potential as a precursor for bioactive agents. Its structure lends itself well to fragment-based drug design, where small molecular fragments are used to modulate protein-protein interactions. Additionally, the Fmoc group enables controlled deprotection during solid-phase synthesis, making it an invaluable tool in peptide and oligonucleotide synthesis.

In biomedical research, this compound has been utilized as a substrate for studying enzyme mechanisms, particularly those involving serine proteases and acyltransferases. Its reactivity under physiological conditions provides insights into enzyme specificity and catalytic efficiency. Furthermore, its role as a building block for complex natural product analogs has expanded its utility in exploring novel therapeutic targets.

Latest Research Findings and Innovations

Recent studies have highlighted the potential of this compound in developing small molecule inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Researchers have employed computational modeling techniques, including molecular docking and dynamics simulations, to predict binding affinities and optimize molecular interactions.

Moreover, advancements in click chemistry have enabled the rapid assembly of this compound with other functional groups, facilitating high-throughput screening campaigns. These innovations underscore its importance as a versatile platform for exploring chemical space and identifying lead compounds with therapeutic potential.

Conclusion: The Future Outlook of CAS No. 2172170-64-6 Compound

The compound 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid (CAS No. 2172170-64-6) stands at the forefront of modern organic chemistry due to its unique structure and diverse applications. As research continues to uncover new synthetic pathways and biological functions, this molecule is poised to play an increasingly critical role in drug discovery and biomedical innovation.